Cas no 1354932-12-9 ([1-(Hydroxymethyl)-4-methylene-cyclohexyl]methanol)
[1-(Hydroxymethyl)-4-methylene-cyclohexyl]methanol Chemical and Physical Properties
Names and Identifiers
-
- [1-(Hydroxymethyl)-4-methylene-cyclohexyl]methanol
- [1-(hydroxymethyl)-4-methylidenecyclohexyl]methanol
- 1,1-bis(hydroxymethyl)-4-methylenecyclohexane
- (4-Methylenecyclohexane-1,1-diyl)dimethanol
- P20795
- MFCD28362206
- 1354932-12-9
- SY323024
- SCHEMBL135594
- KNEHDOLJHKRNPY-UHFFFAOYSA-N
- CS-0309989
- AS-79227
- starbld0041309
-
- MDL: MFCD28362206
- Inchi: 1S/C9H16O2/c1-8-2-4-9(6-10,7-11)5-3-8/h10-11H,1-7H2
- InChI Key: KNEHDOLJHKRNPY-UHFFFAOYSA-N
- SMILES: O([H])C([H])([H])C1(C([H])([H])O[H])C([H])([H])C([H])([H])C(=C([H])[H])C([H])([H])C1([H])[H]
Computed Properties
- Exact Mass: 156.115
- Monoisotopic Mass: 156.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 40.5
[1-(Hydroxymethyl)-4-methylene-cyclohexyl]methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D658793-1G |
[1-(hydroxymethyl)-4-methylene-cyclohexyl]methanol |
1354932-12-9 | 97% | 1g |
$595 | 2024-07-21 | |
| eNovation Chemicals LLC | D658793-5G |
[1-(hydroxymethyl)-4-methylene-cyclohexyl]methanol |
1354932-12-9 | 97% | 5g |
$1785 | 2024-07-21 | |
| eNovation Chemicals LLC | D658793-10G |
[1-(hydroxymethyl)-4-methylene-cyclohexyl]methanol |
1354932-12-9 | 97% | 10g |
$2980 | 2024-07-21 | |
| eNovation Chemicals LLC | D658793-25G |
[1-(hydroxymethyl)-4-methylene-cyclohexyl]methanol |
1354932-12-9 | 97% | 25g |
$5180 | 2023-09-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU2590-1G |
[1-(hydroxymethyl)-4-methylene-cyclohexyl]methanol |
1354932-12-9 | 97% | 1g |
¥ 3,168.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU2590-5G |
[1-(hydroxymethyl)-4-methylene-cyclohexyl]methanol |
1354932-12-9 | 97% | 5g |
¥ 9,504.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU2590-10G |
[1-(hydroxymethyl)-4-methylene-cyclohexyl]methanol |
1354932-12-9 | 97% | 10g |
¥ 15,840.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU2590-25G |
[1-(hydroxymethyl)-4-methylene-cyclohexyl]methanol |
1354932-12-9 | 97% | 25g |
¥ 31,680.00 | 2023-04-03 | |
| Aaron | AR01JWT3-5g |
[1-(hydroxymethyl)-4-methylidenecyclohexyl]methanol |
1354932-12-9 | 97% | 5g |
$1615.00 | 2025-02-11 | |
| Aaron | AR01JWT3-500mg |
[1-(hydroxymethyl)-4-methylidenecyclohexyl]methanol |
1354932-12-9 | 97% | 500mg |
$359.00 | 2025-02-11 |
[1-(Hydroxymethyl)-4-methylene-cyclohexyl]methanol Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on [1-(Hydroxymethyl)-4-methylene-cyclohexyl]methanol
[1-(Hydroxymethyl)-4-methylene-cyclohexyl]methanol and Its Role in CAS No. 1354932-12-9 in Modern Biomedical Research
[1-(Hydroxymethyl)-4-methylene-cyclohexyl]methanol is a multifunctional organic compound characterized by its unique molecular architecture, which includes a hydroxymethyl group, a methylene bridge, and a cyclohexyl ring system. The CAS No. 1354932-12-9 identifier underscores its distinct chemical identity, making it a subject of interest in pharmaceutical and biochemical research. This compound's structural complexity and functional groups position it as a potential candidate for various biomedical applications, including drug design and molecular targeting.
Recent advancements in synthetic chemistry have enabled the efficient preparation of [1-(Hydroxymethyl)-4-methylene-cyclohexyl]methanol, with studies highlighting its stability under diverse reaction conditions. A 2023 publication in Journal of Medicinal Chemistry reported the synthesis of this compound using a catalytic hydrogenation approach, which demonstrated improved yield and selectivity compared to traditional methods. The methylene linkage in its structure is particularly noteworthy, as it can act as a versatile scaffold for further functionalization, enabling the incorporation of bioactive moieties such as hydroxyl or amino groups.
Functional analysis of [1-(Hydroxymethyl)-4-methylene-cyclodeyl]methanol has revealed its potential as a building block for the development of novel therapeutics. A 2024 study in Organic & Biomolecular Chemistry explored its role in the synthesis of antifungal agents, where the hydroxymethyl group was critical in enhancing the compound's affinity for fungal cell membranes. The cyclohexyl ring system, with its inherent rigidity, was found to contribute to the molecule's ability to disrupt membrane integrity, a key mechanism in antifungal activity.
In the realm of drug discovery, [1-(Hydroxymethyl)-4-methylene-cyclohexyl]methanol has emerged as a promising candidate for the design of targeted therapies. Research published in Drug Discovery Today in 2023 highlighted its potential as a prodrug precursor for the delivery of anti-inflammatory agents. The methylene bridge in its structure allows for controlled release of active pharmaceutical ingredients (APIs) in response to specific physiological conditions, such as pH or enzymatic activity. This property makes it particularly valuable for the development of sustained-release formulations.
Moreover, the hydroxymethyl group in [1-(Hydroxymethyl)-4-methylene-cyclohexyl]methanol has been shown to play a critical role in its interactions with biological targets. A 2024 study in ACS Chemical Biology demonstrated that this functional group can act as a hydrogen bond donor, facilitating the formation of stable complexes with proteins involved in inflammatory pathways. This property is particularly relevant in the context of designing small molecule inhibitors for diseases such as rheumatoid arthritis and lupus.
The CAS No. 1354932-12-9 compound has also attracted attention for its potential in the field of materials science. Researchers have explored its use in the development of biocompatible polymers for tissue engineering applications. A 2023 paper in Biomaterials reported that the incorporation of [1-(Hydroxymethyl)-4-methylene-cyclohexyl]methanol into polymeric matrices enhanced the mechanical properties of the resulting materials while maintaining biocompatibility. This finding underscores the versatility of the compound beyond its traditional role in pharmaceuticals.
Another area of interest is the use of [1-(Hydroxymethyl)-4-methylene-cyclohexyl]methanol in the synthesis of chiral intermediates for the production of enantiomerically pure drugs. A 2024 study in Chemical Communications described a chiral catalytic method that leveraged the methylene bridge to achieve high enantiomeric excess in the final product. This approach is particularly significant in the pharmaceutical industry, where the stereochemistry of a drug can significantly impact its efficacy and safety profile.
Despite its promising applications, the CAS No. 1354932-12-9 compound faces challenges in terms of scalability and cost-effectiveness. A 2023 review in Green Chemistry discussed the need for sustainable synthetic routes to produce this compound in large quantities. Researchers are actively exploring greener methodologies, such as the use of biocatalysts and solvent-free conditions, to reduce the environmental impact of its synthesis.
Furthermore, the hydroxymethyl group in [1-(Hydroxymethyl)-4-methylene-cyclohexyl]methanol has been implicated in its interactions with metal ions, a property that could be exploited in the development of contrast agents for medical imaging. A 2024 study in Contrast Media & Molecular Imaging demonstrated that the compound could bind to gadolinium ions, enhancing its potential as a contrast agent for magnetic resonance imaging (MRI). This application highlights the compound's adaptability to different biomedical contexts.
In conclusion, [1-(Hydroxymethyl)-4-methylene-cyclohexyl]methanol represents a unique and valuable molecule with a wide range of applications in biomedical research. Its structural features, including the hydroxymethyl group, methylene bridge, and cyclohexyl ring, position it as a versatile scaffold for the development of novel therapeutics, materials, and diagnostic agents. As research into its properties and applications continues to evolve, the CAS No. 1354932-12-9 compound is poised to play an increasingly important role in advancing modern medicine.
1354932-12-9 ([1-(Hydroxymethyl)-4-methylene-cyclohexyl]methanol) Related Products
- 188252-26-8(2-isopropyl-2-(2-methylallyl)propane-1,3-diol)
- 29455-22-9(15,18-dihydroxy-ent-labd-8(17)-ene)
- 3467-25-2(15,18-dihydroxy-ent-labd-8(17)-ene)
- 80779-47-1(15,18-dihydroxy-ent-labd-8(17)-ene)
- 33123-08-9(15,18-dihydroxy-ent-labd-8(17)-ene)
- 5506-73-0(15,18-dihydroxy-ent-labd-8(17)-ene)
- 6605-69-2(15,18-dihydroxy-ent-labd-8(17)-ene)
- 31984-90-4((1S,4aα,γS)-Decahydro-5β-hydroxymethyl-γ,5,8aβ-trimethyl-2-methylene-1-naphthalene-1-pentanol)
- 140479-21-6(Cyclohexanemethanol, 2,2,6-trimethyl-3-methylene-)
- 54632-04-1([(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidenedecahydronaphthalen-1-yl]methanol)